![molecular formula C24H50Hg B157799 Didodecylmercury CAS No. 10217-68-2](/img/structure/B157799.png)
Didodecylmercury
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Didodecylmercury, also known as DDM, is a chemical compound that has been used in scientific research for many years. It is a surfactant that is commonly used to solubilize membrane proteins and is known to be a potent inhibitor of ATPase activity. DDM has been found to have several advantages and limitations for lab experiments, making it an important tool for researchers in the field of biochemistry and molecular biology.
Mechanism of Action
The mechanism of action of didodecylmercury is not fully understood, but it is believed to interact with the hydrophobic regions of membrane proteins, disrupting the lipid bilayer and allowing the protein to be solubilized. This compound is also known to interact with the transmembrane domains of proteins, stabilizing them in a detergent micelle.
Biochemical and Physiological Effects:
This compound is known to have several biochemical and physiological effects. It has been shown to disrupt the lipid bilayer of cells, leading to membrane damage and cell death. This compound has also been found to inhibit the activity of ATPases, which are enzymes that hydrolyze ATP to provide energy for cellular processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using didodecylmercury in lab experiments is its ability to solubilize membrane proteins without denaturing them. This compound is also known to be a potent inhibitor of ATPase activity, making it a valuable tool for studying the function of membrane-bound enzymes. However, this compound has some limitations, including its potential toxicity and the fact that it can interfere with certain biochemical assays.
Future Directions
There are several future directions for research on didodecylmercury. One area of interest is the development of new surfactants that can solubilize membrane proteins with greater efficiency and specificity. Another area of research is the study of the effects of this compound on the structure and function of membrane proteins, as well as its potential use as a therapeutic agent for certain diseases. Finally, there is a need for further research on the potential toxicity of this compound and its effects on the environment.
Synthesis Methods
Didodecylmercury can be synthesized by reacting mercury with dodecyl bromide in the presence of a palladium catalyst. The reaction produces a mixture of mono- and this compound, which can be separated by chromatography. The final product is a white crystalline solid that is soluble in water and organic solvents.
Scientific Research Applications
Didodecylmercury has been widely used in scientific research as a detergent to solubilize and stabilize membrane proteins. It is known to be a potent inhibitor of ATPase activity, making it a valuable tool for studying the function of membrane-bound enzymes. This compound has also been used to study the structure and function of ion channels, transporters, and receptors.
properties
CAS RN |
10217-68-2 |
---|---|
Molecular Formula |
C24H50Hg |
Molecular Weight |
539.2 g/mol |
IUPAC Name |
didodecylmercury |
InChI |
InChI=1S/2C12H25.Hg/c2*1-3-5-7-9-11-12-10-8-6-4-2;/h2*1,3-12H2,2H3; |
InChI Key |
SIKMYRLHKSUYRD-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCC[Hg]CCCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCC[Hg]CCCCCCCCCCCC |
Other CAS RN |
10217-68-2 |
Pictograms |
Acute Toxic; Health Hazard; Environmental Hazard |
synonyms |
DIDODECYLMERCURY |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.